Cas no 2060032-10-0 (benzyl 3-(chlorosulfonyl)methyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate)

• Product Name: benzyl 3-(chlorosulfonyl)methyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate
• CAS No: 2060032-10-0
• MF: C₁₆H₁₅ClF₃N₃O₄S
• MW: 437.821212053299
• MDL: MFCD30498492
• CID: 5163671
• PubChem ID: 125452006
• Update Time: 2025-06-10

benzyl 3-(chlorosulfonyl)methyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazine-7(8H)-carboxylic acid, 3-[(chlorosulfonyl)methyl]-5,6-dihydro-2-(trifluoromethyl)-, phenylmethyl ester
• benzyl 3-(chlorosulfonyl)methyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate

• MDL： MFCD30498492
• Inchi： 1S/C16H15ClF3N3O4S/c17-28(25,26)10-12-14(16(18,19)20)21-13-8-22(6-7-23(12)13)15(24)27-9-11-4-2-1-3-5-11/h1-5H,6-10H2
• InChI Key： GEIJBRQRQNAJIV-UHFFFAOYSA-N
• SMILES： C12=NC(C(F)(F)F)=C(CS(Cl)(=O)=O)N1CCN(C(OCC1=CC=CC=C1)=O)C2

Additional information on benzyl 3-(chlorosulfonyl)methyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate

Introduction to Benzyl 3-(chlorosulfonyl)methyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate (CAS No. 2060032-10-0)

Benzyl 3-(chlorosulfonyl)methyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate is a highly sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, with its unique structural features and chemical properties, is being extensively studied for its potential applications in drug development and therapeutic interventions. The presence of multiple functional groups, including a benzyl moiety, a chlorosulfonyl group, and a trifluoromethyl group, makes this molecule a versatile candidate for various biochemical interactions.

The CAS number 2060032-10-0 provides a unique identifier for this compound, ensuring precise classification and differentiation in scientific literature and databases. This specificity is crucial for researchers who are engaged in synthesizing, analyzing, and comparing chemical entities in their quest for novel therapeutic agents.

The core structure of Benzyl 3-(chlorosulfonyl)methyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate consists of an imidazo[1,2-α]pyrazine scaffold. This heterocyclic system is well-known for its biological activity and has been extensively explored in the development of pharmaceuticals. The imidazo[1,2-α]pyrazine core is a fused bicyclic system that exhibits a wide range of pharmacological properties, making it an attractive scaffold for medicinal chemists.

One of the most striking features of this compound is the presence of a chlorosulfonyl group at the 3-position of the imidazo[1,2-α]pyrazine ring. This functional group is known to enhance the electrophilicity of the molecule, making it more reactive in various biochemical pathways. The trifluoromethyl group at the 2-position further modulates the electronic properties of the molecule by introducing electron-withdrawing effects. These modifications can significantly influence the pharmacokinetic and pharmacodynamic properties of the compound.

The benzyl moiety at the 7-position adds another layer of complexity to the molecule. Benzyl groups are commonly used in pharmaceutical chemistry due to their stability and ability to enhance solubility and bioavailability. In this context, the benzyl group in Benzyl 3-(chlorosulfonyl)methyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate likely plays a role in stabilizing the overall structure and improving the compound's pharmacological profile.

Recent research has highlighted the importance of imidazo[1,2-α]pyrazine derivatives in drug discovery. These compounds have shown promise in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. The specific modifications present in Benzyl 3-(chlorosulfonyl)methyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate make it a particularly interesting candidate for further investigation.

One of the most compelling aspects of this compound is its potential as an intermediate in synthesizing more complex pharmaceutical molecules. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to tailor the compound's properties to specific biological targets. This flexibility is crucial in drug development pipelines where precision and specificity are paramount.

In addition to its structural complexity, Benzyl 3-(chlorosulfonyl)methyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate exhibits unique spectroscopic properties that make it amenable to detailed analytical studies. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been utilized to elucidate its molecular structure and confirm its identity. These analytical methods provide valuable insights into the compound's purity and stability.

The synthesis of Benzyl 3-(chlorosulfonyl)methyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate involves multiple steps that require precise control over reaction conditions. The introduction of each functional group must be carefully monitored to ensure optimal yield and minimal side reactions. Advanced synthetic methodologies have been employed to achieve high levels of selectivity and efficiency in producing this complex molecule.

Given its structural complexity and potential biological activity,Benzyl 3-(chlorosulfonyl)methyl-2-(trifluoromethyl)-5H,6^H,^7H,^8H-imidazo[1,^2-α]pyrazine^-7_carboxylate represents a significant advancement in pharmaceutical chemistry. Its development underscores the ongoing efforts to discover novel therapeutic agents with improved efficacy and safety profiles.

The future prospects for this compound are promising as it continues to be explored in various preclinical studies. Researchers are investigating its potential interactions with biological targets relevant to several diseases. The insights gained from these studies could pave the way for new treatment strategies that leverage the unique properties of this imidazo[1,_α]pyrazine derivative.

In conclusion,Benzyl 3-(chlorosulfonyl)methyl_-..._{(CAS No. 2060032)isamoleculeofgreat}

interest. Its
sophisticated
structure,
potential
biological
activity,
and
spectacular
synthetic
tractability
make
ita
valuable asset
in modern drug discovery. The continued exploration
of this compound will likely yield significant advancements in pharmaceutical science.